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Compound of Interest

Compound Name: Cumi-101

CAS No.: 179756-61-7

Cat. No.: B1669332

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reproducibility and test-retest reliability of

[11C]-CUMI-101, a positron emission tomography (PET) radiotracer for the serotonin 1A (5-

HT1A) receptor. The information is compiled from peer-reviewed studies to support researchers

in designing and interpreting PET imaging studies.

Quantitative Data Summary
The test-retest reliability of [11C]-CUMI-101 PET has been evaluated in both human and non-

human primate studies. The following tables summarize key quantitative data from these

studies.
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Study

Population
Key Parameter Value

Modeling

Method
Reference

Human

Average Test-

Retest

Percentage

Difference

9.90% ± 5.60%

Likelihood

Estimation in

Graphical

Analysis (LEGA)

[1]

Human

Average Test-

Retest

Percentage

Difference

(BPND)

Lowest

percentage

difference and

smallest bias

Simplified

Reference

Tissue Method

(SRTM)

[1]

Papio anubis

(Baboon)

Median Test-

Retest

Percentage

Difference (BPF)

11.15% ± 4.82%

Likelihood

Estimation in

Graphical

Analysis (LEGA)

[2][3]

Papio anubis

(Baboon)

Intraclass

Correlation

Coefficient (ICC)

0.43

Likelihood

Estimation in

Graphical

Analysis (LEGA)

[2]

Binding Potential (BP) Definitions:

BPF: Bmax/Kd (Maximum number of binding sites / Dissociation constant)

BPND: fND × Bavail/KD (Free fraction in the nondisplaceable compartment × Available

receptor concentration / Equilibrium dissociation constant)

Comparison with an Alternative Radiotracer
[11C]-CUMI-101 is often compared with [11C]WAY-100635, another common PET tracer for the

5-HT1A receptor. One study suggests that [11C]-CUMI-101 may have lower test-retest

variability compared to [11C]WAY-100635, making it potentially preferable when considering

only repeatability.
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Experimental Protocols
Detailed methodologies are crucial for the replication and comparison of findings. Below are

summaries of experimental protocols from key studies on [11C]-CUMI-101 PET.

Human Study Protocol
Subjects: Seven adult human volunteers.

Radiotracer Injection: Intravenous bolus of [11C]-CUMI-101. The average injected mass was

4.26 ± 0.68 μg.

PET Scan Acquisition: Emission data were collected for 120 minutes in 3-dimensional mode

using an ECAT HR+ scanner. The scan consisted of 21 frames of increasing duration.

Arterial Blood Sampling: Metabolite-corrected arterial input functions were used for

quantification.

Data Analysis: Ten different models were evaluated, including those using arterial input

functions and reference region approaches. The likelihood estimation in the graphical

analysis (LEGA) model was found to perform slightly better for the binding potential (BPF)

outcome measure. The simplified reference tissue method (SRTM) provided the lowest

percentage difference for the non-displaceable binding potential (BPND).

Non-Human Primate Study Protocol (Papio anubis)
Subjects: Two adult male Papio anubis baboons.

Radiotracer Injection: An intravenous bolus of 166.5 ± 42.9 MBq of [11C]-CUMI-101 was

administered.

PET Scan Acquisition: Emission data were collected for 120 minutes in 3-dimensional mode

using an ECAT EXACT HR+ scanner. The data were collected in 23 consecutive frames of

increasing duration.

Arterial Blood Sampling: Arterial blood sampling with a metabolite-corrected arterial input

function was used for the full quantification of BPF.
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Data Analysis: Four different models were evaluated. The LEGA model provided the best

results for region-of-interest (ROI) level analysis. A scanning time of 100 minutes was

determined to be adequate.

Experimental Workflow Diagram
The following diagram illustrates a typical experimental workflow for a [11C]-CUMI-101 PET

test-retest study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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